Cas no 68790-40-9 (2-(methoxycarbonyl)(methyl)aminobenzoic Acid)
2-(methoxycarbonyl)(methyl)aminobenzoic Acid Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[(methoxycarbonyl)methylamino]-
- 2-(methoxycarbonyl)(methyl)aminobenzoic Acid
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- Inchi: 1S/C10H11NO4/c1-11(10(14)15-2)8-6-4-3-5-7(8)9(12)13/h3-6H,1-2H3,(H,12,13)
- InChI Key: VEDYEDNQLTUCIM-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1C(=O)O)(C)C(=O)OC
2-(methoxycarbonyl)(methyl)aminobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B413678-25mg |
2-[(methoxycarbonyl)(methyl)amino]benzoic Acid |
68790-40-9 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B413678-50mg |
2-[(methoxycarbonyl)(methyl)amino]benzoic Acid |
68790-40-9 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B413678-250mg |
2-[(methoxycarbonyl)(methyl)amino]benzoic Acid |
68790-40-9 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-52914-0.05g |
2-[(methoxycarbonyl)(methyl)amino]benzoic acid |
68790-40-9 | 95.0% | 0.05g |
$45.0 | 2025-03-21 | |
| Enamine | EN300-52914-0.1g |
2-[(methoxycarbonyl)(methyl)amino]benzoic acid |
68790-40-9 | 95.0% | 0.1g |
$67.0 | 2025-03-21 | |
| Enamine | EN300-52914-0.25g |
2-[(methoxycarbonyl)(methyl)amino]benzoic acid |
68790-40-9 | 95.0% | 0.25g |
$96.0 | 2025-03-21 | |
| Enamine | EN300-52914-0.5g |
2-[(methoxycarbonyl)(methyl)amino]benzoic acid |
68790-40-9 | 95.0% | 0.5g |
$151.0 | 2025-03-21 | |
| Enamine | EN300-52914-1.0g |
2-[(methoxycarbonyl)(methyl)amino]benzoic acid |
68790-40-9 | 95.0% | 1.0g |
$193.0 | 2025-03-21 | |
| Enamine | EN300-52914-2.5g |
2-[(methoxycarbonyl)(methyl)amino]benzoic acid |
68790-40-9 | 95.0% | 2.5g |
$378.0 | 2025-03-21 | |
| Enamine | EN300-52914-5.0g |
2-[(methoxycarbonyl)(methyl)amino]benzoic acid |
68790-40-9 | 95.0% | 5.0g |
$556.0 | 2025-03-21 |
2-(methoxycarbonyl)(methyl)aminobenzoic Acid Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 2-(methoxycarbonyl)(methyl)aminobenzoic Acid
Recent Advances in the Study of 2-(Methoxycarbonyl)(methyl)aminobenzoic Acid (CAS: 68790-40-9)
The compound 2-(methoxycarbonyl)(methyl)aminobenzoic Acid (CAS: 68790-40-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug development and biochemical pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.
Recent studies have focused on the synthesis and optimization of 2-(methoxycarbonyl)(methyl)aminobenzoic Acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes catalytic hydrogenation under mild conditions, achieving a yield of over 85%. This advancement is expected to facilitate large-scale production and further pharmacological evaluations of the compound.
In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(methoxycarbonyl)(methyl)aminobenzoic Acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings were corroborated by a recent study published in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's selectivity and low cytotoxicity in human cell lines.
Further investigations into the therapeutic potential of 2-(methoxycarbonyl)(methyl)aminobenzoic Acid have explored its role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that the compound could modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. While these results are preliminary, they suggest a potential avenue for future drug development targeting neurodegenerative disorders.
Despite these promising findings, challenges remain in the clinical translation of 2-(methoxycarbonyl)(methyl)aminobenzoic Acid. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity.
In conclusion, 2-(methoxycarbonyl)(methyl)aminobenzoic Acid (CAS: 68790-40-9) represents a promising candidate for further investigation in drug discovery and development. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and elucidating its mechanisms of action to unlock its full therapeutic potential.
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